Cas no 21703-55-9 (Phenol, 2-(2-benzothiazolyl)-4-methyl-)

Phenol, 2-(2-benzothiazolyl)-4-methyl- structure
21703-55-9 structure
Product Name:Phenol, 2-(2-benzothiazolyl)-4-methyl-
CAS No:21703-55-9
MF:C14H11NOS
MW:241.308242082596
MDL:MFCD11180245
CID:1403765
PubChem ID:135742006
Update Time:2025-04-20

Phenol, 2-(2-benzothiazolyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(2-benzothiazolyl)-4-methyl-
    • 6-(3H-1,3-benzothiazol-2-ylidene)-4-methylcyclohexa-2,4-dien-1-one
    • 2-hydroxy-5-methylphenyl-benzothiazole
    • F13325
    • 2-(1,3-benzothiazol-2-yl)-4-methylphenol
    • 21703-55-9
    • SCHEMBL2790890
    • DTXSID60710512
    • BCP32022
    • CS-0196393
    • SMWMPMNQFQRVTR-UHFFFAOYSA-N
    • 6-(1,3-Benzothiazol-2(3H)-ylidene)-4-methylcyclohexa-2,4-dien-1-one
    • 2-(benzo[d]thiazol-2-yl)-4-methylphenol
    • MFCD11180245
    • XH1423
    • MDL: MFCD11180245
    • Inchi: 1S/C14H11NOS/c1-9-6-7-12(16)10(8-9)14-15-11-4-2-3-5-13(11)17-14/h2-8,16H,1H3
    • InChI Key: SMWMPMNQFQRVTR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1C(=CC=C(C)C=1)O

Computed Properties

  • Exact Mass: 241.05623
  • Monoisotopic Mass: 241.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: 4.3

Experimental Properties

  • PSA: 33.12

Phenol, 2-(2-benzothiazolyl)-4-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB559978-250 mg
2-(benzo[d]thiazol-2-yl)-4-methylphenol; .
21703-55-9
250MG
€360.10 2023-04-13
abcr
AB559978-500 mg
2-(benzo[d]thiazol-2-yl)-4-methylphenol; .
21703-55-9
500MG
€603.30 2023-04-13
abcr
AB559978-1 g
2-(benzo[d]thiazol-2-yl)-4-methylphenol; .
21703-55-9
1g
€824.30 2023-04-13
Aaron
AR007Q4Y-100mg
Phenol, 2-(2-benzothiazolyl)-4-methyl-
21703-55-9 98%
100mg
$37.00 2025-02-12
Aaron
AR007Q4Y-1g
Phenol, 2-(2-benzothiazolyl)-4-methyl-
21703-55-9 98%
1g
$137.00 2025-02-12
Aaron
AR007Q4Y-5g
Phenol, 2-(2-benzothiazolyl)-4-methyl-
21703-55-9 98%
5g
$411.00 2025-02-12
abcr
AB559978-250mg
2-(benzo[d]thiazol-2-yl)-4-methylphenol; .
21703-55-9
250mg
€146.20 2025-03-19
abcr
AB559978-500mg
2-(benzo[d]thiazol-2-yl)-4-methylphenol; .
21703-55-9
500mg
€603.30 2023-08-31
abcr
AB559978-1g
2-(benzo[d]thiazol-2-yl)-4-methylphenol; .
21703-55-9
1g
€220.70 2025-03-19
Aaron
AR007Q4Y-250mg
Phenol, 2-(2-benzothiazolyl)-4-methyl-
21703-55-9 98%
250mg
$62.00 2025-02-12
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